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Compound of Interest

Compound Name: VH032-C4-NH-Boc
Cat. No.: B15139098
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of VH032-C4-NH-Boc, a key intermediate in the synthesis of Proteolysis Targeting Chimeras
(PROTACS). Adherence to these guidelines is essential to ensure personal safety and maintain

a secure laboratory environment.

Compound Information
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Identifier Value

Compound Name VH032-C4-NH-Boc
Molecular Formula C33H49N506S
Molecular Weight 643.84 g/mol

A Boc-modified derivative of VH032, serving as
a ligand for the von Hippel-Lindau (VHL) E3

Description o . o .
ubiquitin ligase. It is a crucial building block in
the synthesis of PROTACSs.[1][2]

] For research use only in the development of

Primary Use

PROTACs.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for VH032-C4-NH-Boc is not publicly available, data
from structurally similar compounds, such as VH032 and VH032-OH, and general knowledge of
Boc-protected amines and PROTACSs, allow for a comprehensive assessment of potential
hazards. The parent compound, VH032-OH, is classified as a combustible solid.

A thorough risk assessment should be conducted before handling this compound. The following
PPE is mandatory to minimize exposure and ensure safety.
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Protection Type

Required PPE

Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields. A
face shield should be worn
over safety glasses when there

is a risk of splashing.

To protect against potential
splashes of solvents or the
compound itself, which could

cause eye irritation or injury.

Skin Protection

- Gloves: Chemical-resistant
nitrile gloves. Double-gloving is
recommended. - Lab Coat: A
flame-resistant lab coat. -
Clothing: Long pants and

closed-toe shoes.

To prevent skin contact with
the compound and associated
reagents. PROTACs are
designed to be biologically
active and may have

unforeseen effects.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used when handling the
powder outside of a certified
chemical fume hood or when
engineering controls are

insufficient.

To prevent inhalation of the
powdered compound, which

could be harmful.

Operational Plan: Handling and Storage
Workflow for Handling VH032-C4-NH-Boc
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Preparation

Review SDS of VH032 & Similar Compounds

:

Don Appropriate PPE

:

Prepare Workspace in Fume Hood

Handling

Weigh Compound in Fume Hood

l

Dissolve in Appropriate Solvent

l

Perform Reaction Under Inert Atmosphere

Cleanup & Disposal

Quench Reaction

:

Segregate Waste

l

Decontaminate Glassware & Surfaces

l

Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Standard workflow for safely handling VH032-C4-NH-Boc.
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Storage

o Short-term storage: Store at room temperature in a well-ventilated, dry place.

e Long-term storage: For the parent compound VHO032, storage in solvent at -80°C for up to
two years is recommended. A similar protocol should be considered for VH032-C4-NH-Boc
to ensure stability.

o Keep containers tightly closed and protected from moisture.

Experimental Protocol: General Procedure for
Deprotection

VH032-C4-NH-Boc is designed for the Boc protecting group to be removed under acidic
conditions, allowing for subsequent conjugation to a linker for PROTAC synthesis.[1][2]

Materials:

e VH032-C4-NH-Boc

e Anhydrous Dichloromethane (DCM)
 Trifluoroacetic Acid (TFA)

 Inert gas (Nitrogen or Argon)

o Standard laboratory glassware

e Magnetic stirrer and stir bar
Procedure:

« In a certified chemical fume hood, dissolve VH032-C4-NH-Boc in anhydrous DCM under an
inert atmosphere.

e Cool the solution to 0°C using an ice bath.

e Slowly add an excess of TFA to the stirred solution.
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e Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

o Upon completion, carefully quench the reaction with a suitable base (e.g., saturated sodium
bicarbonate solution) until the pH is neutral.

o Extract the aqueous layer with DCM.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to obtain the deprotected amine.

Disposal Plan

All waste materials, including empty containers, unused compound, and contaminated PPE,
must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Pathway

Waste Generation

Solid Waste Liquid Waste Sharps Waste
(Contaminated PPE, Weigh Paper) (Solvents, Reaction Mixture) (Needles, Contaminated Glassware)

/ i |

[Labeled Hazardous Solid Waste ContaineD [Labeled Hazardous Liquid Waste Containea Guncture—Proof Sharps Container

Click to download full resolution via product page
Caption: Segregation and disposal pathway for VH032-C4-NH-Boc waste.

Disposal Guidelines:
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e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste
container. Do not mix incompatible waste streams.

« Empty Containers: Rinse three times with a suitable solvent. The rinsate should be collected
as hazardous liquid waste. Dispose of the rinsed container according to institutional
guidelines.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EH&S) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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